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Compound of Interest

Compound Name: CL4H6

Cat. No.: B10824916 Get Quote

This document provides immediate, essential safety protocols and logistical information for the

proper disposal of C4H6Cl4, a chlorinated hydrocarbon. The following procedures are designed

for researchers, scientists, and drug development professionals to ensure safe handling and

compliance with hazardous waste regulations. C4H6Cl4 is harmful if swallowed, inhaled, or

comes into contact with skin and must be managed as a hazardous waste[1].

Hazard Identification and Waste Classification
C4H6Cl4, commonly known as tetrachlorobutane, is a halogenated organic solvent[2][3]. Due

to its chemical properties and potential hazards, it cannot be disposed of via standard waste

streams like drains or regular trash[2][4].

Hazardous Characteristics: Irritant, harmful upon oral exposure, dermal contact, or

inhalation[1].

Waste Classification: Spent halogenated solvents are regulated as hazardous waste. In the

United States, they often fall under EPA hazardous waste codes such as F001 or F002[5][6]

[7]. All waste containing C4H6Cl4 must be collected and managed as dangerous chemical

waste[2].

Personal Protective Equipment (PPE)
Before handling C4H6Cl4 or its waste, all personnel must be equipped with the appropriate

PPE. The following table summarizes the required equipment to minimize exposure.
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Protection Type Required Equipment
Key Specifications & Best

Practices

Eye & Face Protection
Chemical Splash Goggles &

Face Shield

Goggles must be tightly fitting.

A face shield should be worn

over goggles to protect against

splashes[8].

Skin & Body Protection Chemical-Resistant Gloves

Use Neoprene or Nitrile rubber

gloves. Inspect for damage

before each use and replace

immediately if contaminated[8]

[9].

Lab Coat or Chemical-

Resistant Apron/Coveralls

A lab coat should be worn to

protect against incidental

contact. For larger quantities,

chemical-resistant coveralls

are required[10][11].

Closed-Toe Shoes

Shoes must cover the entire

foot. Long pants must be worn

to cover any exposed skin on

the legs[8].

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside a fume hood or when

vapors cannot be adequately

controlled. Use requires a

formal respiratory protection

program[8][9].

Waste Disposal Workflow
The proper disposal of C4H6Cl4 waste follows a strict, regulated path from generation to final

disposal. The workflow below outlines the critical decision points and steps involved in

managing this hazardous waste stream.
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Diagram 1: C4H6Cl4 Waste Disposal Workflow
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Arrange for Pickup by EHS
or Licensed Waste Contractor
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Continue collecting waste
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Caption: C4H6Cl4 Waste Disposal Workflow.
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Step-by-Step Disposal Protocol
4.1. Waste Collection

Select a Compatible Container: Use a clean, sealable container made of a material

compatible with chlorinated hydrocarbons, such as polyethylene[2]. Avoid metal cans, as

halogenated solvents can degrade to form acids that cause corrosion[2].

Proper Labeling: Before adding any waste, affix a "Hazardous Waste" label to the container.

Clearly list all contents, including "C4H6Cl4" and any other mixed chemicals.

Transfer Waste: Conduct all waste transfers inside a certified chemical fume hood to

minimize inhalation exposure[12]. Wear all required PPE.

Do Not Overfill: Fill liquid waste containers to no more than 75% capacity to allow for vapor

expansion[13].

Keep Closed: The container must be securely capped at all times, except when waste is

actively being added[12]. Leaving a funnel in the opening is not permitted[12].

4.2. Storage

Designated Area: Store the sealed waste container in a designated, secure satellite

accumulation area. This area should be well-ventilated and away from direct sunlight, heat,

or ignition sources[2].

Segregation: Store halogenated solvent waste separately from incompatible materials,

particularly acids, bases, and oxidizers, to prevent dangerous chemical reactions[2][13].

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak[14].

4.3. Final Disposal

Contact EHS: When the waste container is nearly full or has been stored for a specified

period (consult your institution's policy), arrange for pickup through your facility's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

contractor[14].
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Prohibited Actions: Never dispose of C4H6Cl4 or related halogenated wastes by pouring

them down the drain, allowing them to evaporate in a fume hood, or mixing them with non-

hazardous trash[2][15].

Disposal Summary: Do's and Don'ts

DO DO NOT

✔️ Collect in a labeled, compatible container[2]. ❌ Pour down the drain[2][4].

✔️ Keep the waste container securely

closed[12].
❌ Dispose of in regular trash[15].

✔️ Store in a ventilated, secure area[2]. ❌ Mix with incompatible waste streams[2].

✔️ Wear appropriate PPE during handling[16]. ❌ Overfill the waste container[13].

✔️ Arrange for disposal through your EHS

office[14].
❌ Allow the waste to evaporate[2].

Emergency Procedures: Spill Cleanup
In the event of a C4H6Cl4 spill, immediate and correct action is critical to prevent exposure and

environmental contamination.
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Diagram 2: C4H6Cl4 Spill Response

Spill Occurs

Alert personnel in the immediate area.
Evacuate if necessary.

Remove all ignition sources
from the area.

Don required PPE
(respirator, gloves, goggles, etc.)

Contain the spill using absorbent material
(e.g., spill pads, sand).

Collect absorbed material using
spark-proof tools.

Place contaminated material into a
labeled hazardous waste container.

Decontaminate the spill area.

Report the incident to your supervisor and EHS.
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Caption: C4H6Cl4 Spill Response Procedure.
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Experimental Protocol for Spill Neutralization and Cleanup:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential

personnel. If the spill is large, activate the fire alarm and evacuate the building[16].

Control Vapors and Ignition Sources: Ensure the area is well-ventilated (if safe to do so) and

remove any potential sources of ignition[16].

Containment: Prevent the spill from spreading or entering drains by creating a dike around it

with an inert, absorbent material such as sand, diatomite, or a universal binder[15].

Absorption: Cover the spill with the absorbent material and allow it to fully absorb the

liquid[15].

Collection: Using spark-proof tools, carefully collect the contaminated absorbent material and

place it into a designated, sealable, and properly labeled container for hazardous waste

disposal[16].

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials

as hazardous waste.

Reporting: Report the incident to your supervisor and your institution's EHS office[13].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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